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Compound of Interest

Compound Name: ULTREZ 10

CAS No.: 195739-91-4

Cat. No.: B1181463

Get Quote

Welcome to the Technical Support Center for ULTREZ™ 10 formulations. This resource is

designed for researchers, scientists, and drug development professionals to troubleshoot and

prevent viscosity loss in their formulations over time. Here you will find a comprehensive guide

in a question-and-answer format, detailed experimental protocols, and data-driven insights to

ensure the long-term stability of your ULTREZ™ 10-based products.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My ULTREZ™ 10 gel has lost significant viscosity over a short period. What are the

common causes?

A1: Viscosity loss in ULTREZ™ 10 formulations can be attributed to several factors. The most

common culprits include:

pH Shift: The viscosity of Carbomer gels is highly pH-dependent. A decrease in pH below the

optimal range (typically 6.0-7.5) can cause the polymer network to collapse, leading to a

sharp drop in viscosity.[1][2][3][4]
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Presence of Electrolytes: Ions from salts or active pharmaceutical ingredients (APIs) can

shield the negative charges on the polymer backbone, reducing the electrostatic repulsion

that causes the polymer to swell and thicken. This effect is more pronounced with di- and

trivalent cations.

UV Exposure: Prolonged exposure to ultraviolet (UV) radiation can cause polymer

degradation through photooxidative processes, leading to a permanent loss of viscosity.[5]

High Shear: While necessary for initial dispersion, excessive or prolonged high shear mixing

after neutralization can mechanically break down the polymer network, resulting in a

decrease in viscosity.[6]

Microbial Contamination: Although Carbomers do not support microbial growth,

contamination can lead to pH changes or enzymatic degradation of other formulation

components, indirectly affecting viscosity.[7]

Q2: How can I prevent viscosity loss due to pH changes?

A2: To maintain a stable pH and, consequently, stable viscosity, consider the following:

Use of Buffering Agents: Incorporate a suitable buffering system (e.g., phosphate or citrate

buffers) to maintain the pH within the optimal range for your formulation.

Proper Neutralization: Ensure complete and uniform neutralization of the ULTREZ™ 10

polymer during manufacturing. The choice of neutralizing agent (e.g., triethanolamine (TEA),

sodium hydroxide) can also impact long-term stability.

Compatibility with APIs and Excipients: Be mindful of the inherent pH of your active

ingredients and other excipients. Acidic components can gradually lower the pH of the

formulation.

Q3: What is the impact of electrolytes on viscosity, and how can I mitigate it?

A3: Electrolytes can significantly reduce the viscosity of ULTREZ™ 10 gels. The effect is

dependent on the concentration and charge of the ions. To minimize this impact:
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Use Electrolyte-Tolerant Carbomers: For formulations with high electrolyte content, consider

using more electrolyte-tolerant grades of Carbopol polymers.[8]

Formulation Optimization: If possible, reduce the concentration of electrolytes in your

formulation.

Protective Polymers: In some cases, the addition of other polymers can help shield the

Carbomer network from the effects of electrolytes.

Data Presentation
The following tables summarize the impact of various factors on the viscosity of Carbomer

formulations. This data has been compiled from multiple sources to provide a comparative

overview.

Table 1: Effect of pH on the Viscosity of a 0.5% Carbomer Gel

pH Viscosity (cP)

4.0 ~5,000

5.0 ~35,000

6.0 ~55,000

7.0 ~60,000

8.0 ~58,000

9.0 ~50,000

Note: Viscosity values are approximate and can vary based on the specific Carbomer,

neutralizing agent, and measurement conditions. Data compiled from graphical representations

in multiple sources.[1][2]

Table 2: Influence of NaCl Concentration on the Viscosity of a 1.0% Carbopol® 974P NF

Polymer Dispersion at pH 6.0
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NaCl Concentration (%) Viscosity (mPa·s)

0.00 ~60,000

0.25 ~45,000

0.50 ~30,000

0.75 ~20,000

1.00 ~15,000

1.25 ~10,000

1.50 ~8,000

Source: Adapted from Lubrizol TDS-730, Figure 13.[1]

Experimental Protocols
Protocol 1: Measurement of Viscosity using a Brookfield Viscometer

This protocol outlines the standard procedure for measuring the viscosity of ULTREZ™ 10 gel

formulations.

1. Equipment and Materials:

Brookfield Rotational Viscometer (e.g., DV-II+ Pro)[9]

Appropriate spindle (e.g., T-bar spindle for high viscosity gels)

Beaker (600 mL low form Griffin beaker is standard)[10]

Water bath for temperature control

Thermometer

Stopwatch

2. Procedure:
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Ensure the viscometer is level and calibrated.[9]

Place the gel sample in the beaker and allow it to equilibrate to the desired temperature

(e.g., 25°C ± 1°C) in the water bath.[11]

Select an appropriate spindle and rotation speed (RPM) to obtain a torque reading between

10% and 90% of the full-scale range. For a high-viscosity gel, a T-bar spindle with a helipath

stand might be necessary to ensure the spindle is always in contact with fresh material.

Attach the spindle to the viscometer.[12]

Carefully lower the spindle into the center of the sample until the immersion mark on the

spindle shaft is level with the surface of the gel. Avoid trapping air bubbles.[12]

Start the viscometer motor.[11]

Allow the reading to stabilize for a set period (e.g., 60 seconds) before recording the

viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).[11]

Record the spindle number, rotation speed, temperature, and viscosity reading.

Protocol 2: Accelerated Stability Testing for Topical Formulations

This protocol is based on ICH guidelines for evaluating the long-term stability of topical

products.[13][14]

1. Objective: To assess the physical and chemical stability of the ULTREZ™ 10 formulation

under accelerated conditions to predict its shelf life.

2. Storage Conditions:

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH[13][15]

Long-term (for confirmation): 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5%

RH[13][15]

3. Testing Intervals:
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Accelerated: 0, 3, and 6 months[13]

Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months[14]

4. Parameters to be Evaluated:

Appearance: Color, clarity, and homogeneity.

pH: Measured using a calibrated pH meter.

Viscosity: Measured as per Protocol 1.

Assay of Active Ingredient: To determine any degradation of the API.

Microbial Limits: To ensure the product remains free from microbial contamination.

Package Compatibility: To assess any interactions between the formulation and its

packaging.

5. Procedure:

Prepare a sufficient number of samples of the final formulation in the proposed commercial

packaging.

Place the samples in stability chambers maintained at the specified storage conditions.

At each testing interval, withdraw samples and allow them to equilibrate to room temperature

before analysis.

Perform all the specified tests and record the results.

Analyze the data for any trends in viscosity loss or other stability issues.
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Caption: Troubleshooting workflow for identifying and addressing the root causes of viscosity

loss in ULTREZ™ 10 formulations.
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Caption: A generalized workflow for developing stable ULTREZ™ 10 formulations, emphasizing

critical processing steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. researchgate.net [researchgate.net]

3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

4. The Influence of pH Values on the Rheological, Textural and Release Properties of
Carbomer Polacril® 40P-Based Dental Gel Formulation with Plant-Derived and Synthetic
Active Components - PMC [pmc.ncbi.nlm.nih.gov]

5. Assessment of the Influence of the Selected Range of Visible Light Radiation on the
Durability of the Gel with Ascorbic Acid and Its Derivative - PMC [pmc.ncbi.nlm.nih.gov]

6. pharmtech.com [pharmtech.com]

7. ijrpb.com [ijrpb.com]

8. ulprospector.com [ulprospector.com]

9. guideline-sop.com [guideline-sop.com]

10. SOP for Operation & Calibration of Brookfield Viscometer (DV – II + PRO LV) [m-
pharmainfo.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1181463/docs?utm_src=pdf-body-img#technical-support-center-stabilizing-viscosity-in-ultrez-10-formulations
https://www.benchchem.com/product/b1181463?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/document/247967882/Viscosity-Carbopol-in-Aqueous-Systems
https://www.researchgate.net/figure/scosity-of-various-carbopal-gels-at-various-pH-at-a-shear-rate-40_fig1_228732329
https://deepblue.lib.umich.edu/bitstreams/b21ade6d-0f95-440d-9fc7-85e8bac64b19/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC7663699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7663699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7663699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9369315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9369315/
https://www.pharmtech.com/view/troubleshooting-guide-topical-drug-manufacturing
https://www.ijrpb.com/issues/Volume%201_Issue%202/ijrpb%201(2)%203%20page%20161-168.pdf
https://www.ulprospector.com/knowledge/261/pcc-carbomers/
https://guideline-sop.com/viscometer-operation-calibration/
https://www.m-pharmainfo.com/2023/09/sop-for-operation-calibration-of.html?m=1
https://www.m-pharmainfo.com/2023/09/sop-for-operation-calibration-of.html?m=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. pharmajia.com [pharmajia.com]

12. bldeapharmacy.ac.in [bldeapharmacy.ac.in]

13. database.ich.org [database.ich.org]

14. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]

15. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Stabilizing Viscosity in
ULTREZ™ 10 Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181463/docs#technical-support-center-stabilizing-
viscosity-in-ultrez-10-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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